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Abstract

Sandoz 58-035 is a well-characterized small molecule inhibitor of Sterol O-acyltransferase
(SOAT), also known as Acyl-CoA:cholesterol acyltransferase (ACAT). This enzyme plays a
crucial role in cellular cholesterol homeostasis by catalyzing the esterification of free cholesterol
into cholesteryl esters for storage in lipid droplets. Dysregulation of this pathway is implicated in
various pathologies, including atherosclerosis, certain cancers, and neurodegenerative
diseases. This technical guide provides an in-depth overview of Sandoz 58-035, including its
mechanism of action, chemical properties, and detailed experimental protocols for its use in
research settings. Quantitative data from key studies are summarized, and signaling pathways
and experimental workflows are visualized to facilitate a comprehensive understanding of this
important research tool.

Introduction

Cellular cholesterol levels are tightly regulated to ensure membrane integrity and normal
cellular function while preventing the toxic effects of free cholesterol accumulation. A key
enzyme in this process is Sterol O-acyltransferase (SOAT), which has two isoforms, SOAT1
and SOAT2. SOAT1 is ubiquitously expressed and is the primary isoform found in
macrophages, steroidogenic tissues, and the brain. Sandoz 58-035 acts as a competitive
inhibitor of SOAT, effectively blocking the conversion of free cholesterol to cholesteryl esters.
This inhibition leads to an increase in intracellular free cholesterol, which can have profound
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effects on various cellular processes, including lipid droplet formation, cholesterol efflux, and
signaling pathways.

Chemical and Physical Properties

Sandoz 58-035 is a potent and specific inhibitor of SOAT1. Its chemical and physical properties
are summarized in the table below.

Property Value

) 3-(Decyldimethylsilyl)-N-[2-(4-methylphenyl)-1-
Chemical Name
phenylethyl]lpropanamide

Molecular Formula C30H47NOSI

Molecular Weight 465.79 g/mol

CAS Number 78934-83-5

Appearance White to off-white powder

Solubility Soluble in DMSO and ethanol
Purity >98% (HPLC)

Storage Store at -20°C for long-term stability

Mechanism of Action

Sandoz 58-035 functions as a competitive inhibitor of SOAT1. It competes with the enzyme's
natural substrate, long-chain fatty acyl-CoAs, thereby preventing the esterification of
cholesterol.
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In Vitro SOAT Inhibition Assay Workflow
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Cellular Cholesterol Esterification Assay Workflow
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¢ To cite this document: BenchChem. [Sandoz 58-035: A Technical Guide to a Potent SOAT
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196694#sandoz-58-035-as-a-soat-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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